Cas no 1318005-71-8 (3alpha-hydroxy-11-methoxyolean-11-en-28,13beta-olide)

• Product Name: 3alpha-hydroxy-11-methoxyolean-11-en-28,13beta-olide
• CAS No: 1318005-71-8
• MF: C₃₀H₄₆O₄
• MW: 470.683849811554
• CID: 2047503
• PubChem ID: 53493585
• Update Time: 2025-04-21

3alpha-hydroxy-11-methoxyolean-11-en-28,13beta-olide Chemical and Physical Properties

Names and Identifiers

• 3alpha-hydroxy-11-methoxyolean-11-en-28,13beta-olide
• fatsicarpain G
• Olean-11-en-28-oic acid, 3,13,23-trihydroxy-, gamma-lactone, (3alpha,4alpha)-
• DTXSID401166988
• 1318005-71-8
• rel-(3alpha)-3,23-Dihydroxy-13,28-epoxyolean-11-en-28-one
• CHEMBL1823030
• CHEBI:69222
• Q27137561
• Olean-11-en-28-oic acid, 3,13,23-trihydroxy-, I(3)-lactone, (3I+/-,4I+/-)-

• Inchi： 1S/C30H46O4/c1-24(2)13-15-29-16-14-28(6)27(5)11-7-19-25(3,10-9-22(32)26(19,4)18-31)20(27)8-12-30(28,21(29)17-24)34-23(29)33/h8,12,19-22,31-32H,7,9-11,13-18H2,1-6H3/t19-,20-,21-,22-,25+,26+,27-,28+,29+,30+/m1/s1
• InChI Key： CEBUWXCYJVYZSN-XEMCBIIJSA-N
• SMILES： O1C([C@]23CCC(C)(C)C[C@H]2[C@@]21C=C[C@@H]1[C@@]4(C)CC[C@H]([C@@](C)(CO)[C@@H]4CC[C@@]1(C)[C@]2(C)CC3)O)=O

Computed Properties

• Exact Mass: 470.33960994g/mol
• Monoisotopic Mass: 470.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 956
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids